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Compound of Interest

Compound Name: Dipsanoside A

Cat. No.: B13905939 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Dipsanoside A, a novel tetrairidoid glucoside isolated from the roots of Dipsacus asper,

represents a unique class of natural products.[1][2][3] This technical guide provides a

comprehensive overview of the chemical structure, physicochemical properties, and biological

activities of Dipsanoside A. Detailed experimental protocols for its isolation and biological

evaluation are also presented to facilitate further research and drug development efforts.

Chemical Structure and Elucidation
Dipsanoside A is a complex tetrairidoid glucoside, representing the first reported iridoid

tetramer with four glucoside units.[1][2][3] Its structure was elucidated through extensive

analysis of one- and two-dimensional nuclear magnetic resonance (1D and 2D NMR)

spectroscopy, as well as mass spectrometry.[1][2][3]

The molecule is a tetramer composed of two secoiridoid glucoside units and two iridoid

glucoside units. The precise connectivity and stereochemistry were determined by detailed

analysis of HMBC, HSQC, and ROESY NMR experiments.
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Identifier Value

Molecular Formula C₆₆H₉₀O₃₇

Exact Mass 1474.51609 g/mol

InChI

InChI=1S/C66H90O37/c1-7-25-27(30(18-90-

59(25)100-63-51(80)47(76)43(72)36(14-68)96-

63)57(86)94-34-11-28-31(55(84)88-5)19-92-

61(40(28)22(34)3)102-65-

53(82)49(78)45(74)38(16-70)98-65)10-9-24(13-

67)42-26(8-2)60(101-64-

52(81)48(77)44(73)37(15-69)97-64)91-21-

33(42)58(87)95-35-12-29-32(56(85)89-6)20-93-

62(41(29)23(35)4)103-66-

54(83)50(79)46(75)39(17-71)99-66/h7-9,13,18-

23,25-29,34-54,59-66,68-83H,1-2,10-12,14-

17H2,3-6H3/b24-

9-/t22-,23+,25+,26+,27-,28+,29+,34-,35+,36-,37

-,38-,39-,40+,41+,42-,43-,44-,45-,46-,47+,48+,4

9+,50+,51-,52-,53-,54-,59-,60-,61-,62-,63+,64+,

65+,66+/m0/s1

InChIKey JGFCDHIJCNLFPY-HDGRSZAOSA-N

A 2D representation of the chemical structure of Dipsanoside A is depicted below:

A simplified diagram of the tetrameric structure of Dipsanoside A.

Physicochemical Properties
Detailed experimental data on the physicochemical properties of Dipsanoside A are limited.

The following table summarizes the available information.
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Property Value Source

Molecular Weight 1475.4 g/mol SpectraBase

Appearance White amorphous powder Tian et al., 2006

Optical Rotation [α]D²⁰ -135.3 (c 0.5, MeOH) Tian et al., 2006

UV (MeOH) λmax 238 nm Tian et al., 2006

Biological Activities and Signaling Pathways
The initial bioassay-guided fractionation of the n-butanol extract of Dipsacus asper showed

significant cytotoxicity against several tumor cell lines, including human lung carcinoma (A549)

and colon cancer (HCT-8).[3] However, subsequent testing of the purified Dipsanoside A
revealed no obvious cytotoxic activity.[1][2][3]

While specific studies on the anti-inflammatory and antioxidant activities of pure Dipsanoside
A are not extensively available, compounds from Dipsacus species are known to possess

these properties. It is hypothesized that Dipsanoside A may contribute to the overall

therapeutic effects of the plant extract through modulation of key inflammatory and oxidative

stress pathways.

Potential Anti-inflammatory and Antioxidant Signaling
Pathways
Based on the activities of structurally related iridoids and other natural products, Dipsanoside
A may exert its effects through the following signaling pathways:

NF-κB Signaling Pathway: The Nuclear Factor-kappa B (NF-κB) pathway is a central

regulator of inflammation.[4][5][6] Many natural compounds inhibit the activation of NF-κB,

thereby reducing the expression of pro-inflammatory cytokines and enzymes such as TNF-α,

IL-6, and iNOS.
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Air-dried roots of Dipsacus asper

Extraction with 95% EtOH

Concentration under reduced pressure

Suspension in H₂O and partition with n-BuOH

n-BuOH soluble fraction

Macroporous resin D101 column chromatography
(Elution with EtOH-H₂O gradients)

Collection of cytotoxic fractions

Sephadex LH-20 column chromatography

RP-18 column chromatography

Preparative HPLC

Dipsanoside A

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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